Cas no 1343311-78-3 ((1-benzyl-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-benzyl-1H-pyrazol-5-yl)methanamine
• CAS No: 1343311-78-3
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5598558
• PubChem ID: 64448355
• Update Time: 2025-08-05

(1-benzyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1343311-78-3
• (1-benzyl-1H-pyrazol-5-yl)methanamine
• EN300-4265283
• AKOS013771862

• Inchi： 1S/C11H13N3/c12-8-11-6-7-13-14(11)9-10-4-2-1-3-5-10/h1-7H,8-9,12H2
• InChI Key： HXGVEWMZJGHRLU-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)CN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-benzyl-1H-pyrazol-5-yl)methanamine

Introduction to (1-Benzyl-1H-Pyrazol-5-Yl)Methanamine (CAS No. 1343311-78-3)

(1-Benzyl-1H-pyrazol-5-yl)methanamine, also known by its CAS number 1343311-78-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique electronic properties and potential applications in drug discovery, catalysis, and advanced materials. The structure of this compound consists of a pyrazole ring substituted with a benzyl group at the 5-position and an amine group at the 1-position, making it a versatile platform for further functionalization and exploration.

The synthesis of (1-benzyl-1H-pyrazol-5-yl)methanamine typically involves multi-step organic reactions, often starting from readily available starting materials such as benzaldehyde and ammonia. The formation of the pyrazole ring is achieved through cyclization reactions under specific conditions, followed by subsequent modifications to introduce the benzyl and amine groups. This compound's structure allows for a wide range of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of pyrazole derivatives like (1-benzyl-1H-pyrazol-5-yl)methanamine in drug discovery. Researchers have explored its ability to act as a ligand in metalloenzyme mimics, demonstrating promising results in catalytic activities. Additionally, this compound has shown potential in the development of new materials with tailored electronic properties, such as conductive polymers and organic semiconductors.

In terms of applications, (1-benzyl-1H-pyrazol-5-yl)methanamine has been investigated for its role in asymmetric catalysis. Its ability to coordinate with transition metals makes it a valuable tool in enantioselective synthesis, which is crucial for the production of chiral pharmaceuticals. Furthermore, this compound has been studied for its potential as a building block in supramolecular chemistry, where it can participate in self-assembling structures with unique properties.

The latest research on (1-benzyl-1H-pyrazol-5-Yl)Methanamine has also focused on its photophysical properties. By incorporating this compound into light-responsive materials, scientists have demonstrated its ability to modulate light absorption and emission characteristics. These findings open up new possibilities for its use in optoelectronic devices and sensors.

In conclusion, (1-Benzyl-1H-Pyrazol-5-Yl)Methanamine (CAS No. 1343311-78-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in organic chemistry, materials science, and drug discovery. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.